Cas no 23422-38-0 ([1,1':3',1''-Terphenyl]-4,4''-diol,5'-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3,3'',5,5''-tetrakis(1,1-dimethylethyl)-2',4',6'-trimethyl-)

• Product Name: [1,1':3',1''-Terphenyl]-4,4''-diol,5'-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3,3'',5,5''-tetrakis(1,1-dimethylethyl)-2',4',6'-trimethyl-
• CAS No: 23422-38-0
• MF: C₅₁H₇₂O₃
• MW: 733.115595817566
• CID: 257146
• PubChem ID: 168110
• Update Time: 2025-04-19

[1,1':3',1''-Terphenyl]-4,4''-diol,5'-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3,3'',5,5''-tetrakis(1,1-dimethylethyl)-2',4',6'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-4,4''-diol,5'-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3,3'',5,5''-tetrakis(1,1-dimethylethyl)-2'
• [1,1':3',1''-Terphenyl]-4,4''-diol,5'-[3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-3,3'',5,5''-tetrakis(1,1-dimethylethyl)-2',4',6'-trimethyl-
• 3,3'',5,5''-Tetra-tert-butyl-5'-(3,5-di-tert-butyl-4-hydroxyphenyl)-2',4',6'-trimethyl(1,1':3',1''-terphenyl)-4,4'-diol
• 4-[3,5-bis(3,5-ditert-butyl-4-hydroxy-phenyl)-2,4,6-trimethyl-phenyl]-2,6-ditert-butyl-phenol
• DTXSID201160122
• 23422-38-0
• 3,3'',5,5''-Tetra-tert-butyl-5'-(3,5-di-tert-butyl-4-hydroxyphenyl)-2',4',6'-trimethyl-[1,1':3',1''-terphenyl]-4,4''-diol
• 1,3,5-trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-hydroxyphenyl)benzene
• SCHEMBL426948
• EINECS 245-655-5

• Inchi： 1S/C51H72O3/c1-28-40(31-22-34(46(4,5)6)43(52)35(23-31)47(7,8)9)29(2)42(33-26-38(50(16,17)18)45(54)39(27-33)51(19,20)21)30(3)41(28)32-24-36(48(10,11)12)44(53)37(25-32)49(13,14)15/h22-27,52-54H,1-21H3
• InChI Key： HDZSMFQGGFPQIM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)C1C(C)=C(C2C=C(C(=C(C=2)C(C)(C)C)O)C(C)(C)C)C(C)=C(C2C=C(C(=C(C=2)C(C)(C)C)O)C(C)(C)C)C=1C)C(C)(C)C

Computed Properties

• Exact Mass: 734.56412
• Monoisotopic Mass: 732.548
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 54
• Rotatable Bond Count: 9
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.9
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Density: 1.004
• Boiling Point: 659.5°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.544
• PSA: 60.69